Cas no 63026-02-8 (Crenulatin)

• Product Name: Crenulatin
• CAS No: 63026-02-8
• Molecular Formula: C₁₁H₂₀O₆
• Molecular Weight: 248.273
• CID: 1995901
• PubChem ID: 5316128

Crenulatin Properties

Names and Identifiers

• 3,3-dimethylallyl-3-O-(beta-D-glucopyranoside)
• Crenulatin
• isopentenyl-3-O-beta-D-glucopyranoside
• 2-methyl-3-buten-2-ol beta-D-glucopyranoside
• CHEMBL1395434
• HMS2213N16
• MLS002473298
• (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-(2-methylbut-3-en-2-yloxy)oxane-3,4,5-triol
• 63026-02-8
• CS-0138831
• SMR001397385
• FS-6907
• AKOS040760352
• HY-N7930
• 1
• (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-[(2-methylbut-3-en-2-yl)oxy]oxane-3,4,5-triol
• DA-62501
• CHEBI:229088

• InChIKey： ZEGGZNOPAPRAIG-SPFKKGSWSA-N
• Inchi： InChI=1S/C11H20O6/c1-4-11(2,3)17-10-9(15)8(14)7(13)6(5-12)16-10/h4,6-10,12-15H,1,5H2,2-3H3/t6-,7-,8+,9-,10+/m1/s1
• SMILES： CC(C)(C=C)O[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O)O)O

Computed Properties

• Exact Mass: 248.12598835g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 248.12598835g/mol
• Heavy Atom Count: 17
• Complexity: 267
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1
• Topological Polar Surface Area: 99.4Ų

Experimental Properties

• Boiling Point: 417.2±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.2 mmHg at 25°C
• Flash Point: 206.1±28.7 °C
• Color/Form: Powder
• Density: 1.3±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds O-glycosyl compounds